Cas no 107638-80-2 (1-Penten-3-one,4-amino-1-phenyl-, (1E,4S)-)

• Product Name: 1-Penten-3-one,4-amino-1-phenyl-, (1E,4S)-
• CAS No: 107638-80-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 169783
• PubChem ID: 6326729
• Update Time: 2025-04-19

1-Penten-3-one,4-amino-1-phenyl-, (1E,4S)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one,4-amino-1-phenyl-, (1E,4S)-
• (E,4S)-4-amino-1-phenylpent-1-en-3-one
• Merucathinone
• (+)-Merucathinone
• 1-Penten-3-one,4-amino-1-phenyl-, [S-(E)]-
• FS-6652
• AKOS040736370
• 107638-80-2

• Inchi： 1S/C11H13NO/c1-9(12)11(13)8-7-10-5-3-2-4-6-10/h2-9H,12H2,1H3/b8-7+/t9-/m0/s1
• InChI Key： ARWKEKBMGMURNX-FLOXNTQESA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 175.099714
• Monoisotopic Mass: 175.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Powder
• Density: 1.064
• Boiling Point: 302.4°Cat760mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.581
• PSA: 43.09000
• LogP: 2.31640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives